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Compound of Interest

Compound Name: SQ 11,447

CAS No.: 33406-68-7

Cat. No.: B1218931

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SQ 11,447 is a chemical compound identified by the CAS number 33406-68-7. Its systematic

IUPAC name is 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-methylurea. This document

provides essential information regarding the recommended solvents for SQ 11,447, along with

protocols for its handling and use in a research setting.

Chemical Properties
A summary of the key chemical properties of SQ 11,447 is presented in the table below. This

information has been compiled from publicly available chemical databases.
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Property Value Source

CAS Number 33406-68-7 PubChem

IUPAC Name

1-[2-[3-

(dimethylamino)propylsulfanyl]

phenyl]-3-methylurea

PubChem

Molecular Formula C₁₃H₂₁N₃OS PubChem

Molecular Weight 267.39 g/mol PubChem

Recommended Solvent and Solubility
Based on available data from chemical suppliers, SQ 11,447 can be stored in a solvent. While

specific quantitative solubility data is not readily available in public literature, information from

suppliers suggests its solubility in various organic solvents.

Recommended Solvents:

At present, specific solubility values for SQ 11,447 in common laboratory solvents have not

been published in peer-reviewed literature or public datasheets. However, based on the

chemical structure, which includes both polar (urea, amino) and non-polar (phenyl, alkyl chain)

moieties, it is anticipated to be soluble in a range of polar organic solvents.

General Recommendations for Solubility Testing:

For researchers, it is recommended to perform small-scale solubility tests to determine the

optimal solvent for a specific application. The following solvents are suggested as a starting

point for these tests:

Dimethyl Sulfoxide (DMSO)

Ethanol

Methanol

N,N-Dimethylformamide (DMF)
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Protocol for Determining Solubility:

Weigh a small, precise amount of SQ 11,447 (e.g., 1 mg) into a clean vial.

Add a small, measured volume of the test solvent (e.g., 100 µL).

Vortex the mixture for 30 seconds.

Visually inspect for dissolution.

If the compound has not fully dissolved, incrementally add more solvent and repeat the

vortexing and inspection steps until the compound is fully dissolved.

Record the total volume of solvent required to dissolve the compound to calculate the

approximate solubility.

Experimental Workflow for Handling and
Preparation of Stock Solutions
The following workflow outlines the general procedure for handling and preparing stock

solutions of SQ 11,447.
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Preparation of SQ 11,447 Stock Solution

Weigh SQ 11,447

Select appropriate solvent

Determine required concentration

Add solvent to SQ 11,447

Based on solubility tests

Vortex to dissolve

Store at -80°C

Aliquot for use

Click to download full resolution via product page

Figure 1. Workflow for preparing a stock solution of SQ 11,447.

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Pre-weighing: Allow the vial of SQ 11,447 to equilibrate to room temperature before opening

to prevent condensation.

Weighing: Accurately weigh out 2.67 mg of SQ 11,447 powder.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the weighed SQ 11,447.
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Mixing: Cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (37°C) may be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -80°C for long-term stability. A supplier datasheet indicates

that in solvent, SQ 11,447 is stable for at least one year when stored at -80°C.

Signaling Pathway and Biological Activity
Information regarding the specific biological activity and signaling pathways associated with SQ
11,447 is not extensively documented in publicly available scientific literature. Researchers

investigating this compound should consider its structural similarity to other molecules with

known biological targets. The presence of a urea group and a substituted phenyl ring are

common pharmacophores in various classes of biologically active molecules.

Potential Biological Interaction of SQ 11,447

SQ 11,447

Unknown Biological Target(s)
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Click to download full resolution via product page

Figure 2. A generalized diagram illustrating the potential interaction of SQ 11,447 with a

biological target.
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Disclaimer: The information provided in these application notes is for research purposes only

and is not intended for human or therapeutic use. Researchers should conduct their own

validation studies to confirm the suitability of the recommended solvents and protocols for their

specific experimental needs. Always adhere to standard laboratory safety practices when

handling chemical compounds.

To cite this document: BenchChem. [Application Notes and Protocols for SQ 11,447].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218931/docs#application-notes-and-protocols-for-
sq-11-447]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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